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Introduction Olefin metathesis is a powerful and versatile catalytic reaction that facilitates the
formation of new carbon-carbon double bonds. The development of well-defined ruthenium
catalysts, particularly those incorporating N-heterocyclic carbene (NHC) ligands, has
revolutionized this field.[1] The IMes (1,3-dimesitylimidazol-2-ylidene) ligand is a widely used
NHC known for its bulky, electron-donating properties that stabilize the ruthenium center. This
stabilization leads to catalysts with superior activity, stability, and functional group tolerance
compared to first-generation systems.[1][2]

IMes-HCI (1,3-dimesitylimidazolium chloride) is a stable, air-tolerant crystalline solid that
serves as a crucial precursor for the synthesis of these advanced catalysts, such as the
second-generation Grubbs and Hoveyda-Grubbs catalysts.[1][3] These catalysts are
indispensable tools in modern organic synthesis and are frequently employed in the
development of pharmaceuticals and complex molecules due to their high efficiency in
reactions like Ring-Closing Metathesis (RCM), Cross-Metathesis (CM), and Enyne Metathesis.

[1]141(5]

Catalyst Generation from IMes-HCI

The active ruthenium catalyst can be prepared beforehand or generated in situ. The IMes-HCI
salt is deprotonated with a strong base to form the free carbene, which then displaces a ligand
(typically a phosphine) on a ruthenium precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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